Cas no 81371-54-2 (Momordicoside G)

Momordicoside G is a bioactive triterpenoid saponin isolated from Momordica charantia (bitter melon). It exhibits notable pharmacological properties, including anti-inflammatory, hypoglycemic, and antitumor activities. Structurally characterized by its cucurbitane-type skeleton, Momordicoside G has demonstrated potential in modulating metabolic pathways and cellular signaling processes. Its high purity and stability make it suitable for research applications in drug discovery and phytochemistry. Studies suggest its role in inhibiting NF-κB and AMPK pathways, highlighting its relevance in metabolic and inflammatory disorder research. The compound is typically provided with validated analytical data (HPLC, NMR) to ensure reproducibility in experimental settings.

Momordicoside G structure

Product Name:Momordicoside G

CAS No:81371-54-2

MF:C₃₇H₆₀O₈

MW:632.867512702942

CID:837362

PubChem ID:91895422

Update Time:2025-06-08

Momordicoside G Chemical and Physical Properties

Names and Identifiers

- Momordicoside G
- (1R,4S,5S,8R,9R,12S,13S,16S)-8-[(2R,4E)-6-Methoxy-6-methyl-4-hepten-2-yl]-5,9,17,17-tetramethyl-18-oxapentacyclo[10.5.2.01,13.04,12.05,9]nonadec-2-en-16-yl β-D-allopyr
- Momorcharaside A
- (3S,5R,8S,9S,10S,13R,14S,17R)-1,3,4,8,10,11,12,13,14,15,16,17-Dodecahydro-17-[(1R,3E)-5-methoxy-1,5-dimethyl-3-hexenyl]-4,4,13,14-tetramethyl-5,9-(epoxymethano)-2H-cyclopenta[a]phenanthren-3-yl β-D-allopyranoside (ACI)
- 5,9-(Epoxymethano)-2H-cyclopenta[a]phenanthrene, β-D-allopyranoside deriv. (ZCI)
- β-D-Allopyranoside, 1,3,4,8,10,11,12,13,14,15,16,17-dodecahydro-17-(5-methoxy-1,5-dimethyl-3-hexenyl)-4,4,13,14-tetramethyl-5,9-(epoxymethano)-2H-cyclopenta[a]phenanthren-3-yl, [3S-[3α,5α,8α,9α,10β,13α,14β,17α(1S*,3E)]]- (ZCI)
- Momordicacoside G
- 5,9-(Epoxymethano)-2H-cyclopenta[a]phenanthrene, -D-allopyranoside deriv.; Momordicacoside G
- CHEBI:176261
- 81371-54-2
- CS-0023714
- AKOS040760566
- (2R,3S,4R,5R,6R)-2-(hydroxymethyl)-6-[[(1R,4S,5S,8R,9R,12S,13S,16S)-8-[(E,2R)-6-methoxy-6-methylhept-4-en-2-yl]-5,9,17,17-tetramethyl-18-oxapentacyclo[10.5.2.01,13.04,12.05,9]nonadec-2-en-16-yl]oxy]oxane-3,4,5-triol
- HY-N3248
- DTXSID701317102
- FS-9061
- CHEMBL4474342
- Glucosyl 6-hydroxy-2,6-dimethyl-2E,7-octadienoic acid
- DA-55611
- (2R,3S,4R,5R,6R)-2-(hydroxymethyl)-6-(((1R,4S,5S,8R,9R,12S,13S,16S)-8-((E,2R)-6-methoxy-6-methylhept-4-en-2-yl)-5,9,17,17-tetramethyl-18-oxapentacyclo(10.5.2.01,13.04,12.05,9)nonadec-2-en-16-yl)oxy)oxane-3,4,5-triol
- [ "" ]
- Inchi： 1S/C37H60O8/c1-22(10-9-15-32(2,3)42-8)23-13-16-35(7)25-14-17-37-26(36(25,21-43-37)19-18-34(23,35)6)11-12-27(33(37,4)5)45-31-30(41)29(40)28(39)24(20-38)44-31/h9,14-15,17,22-31,38-41H,10-13,16,18-21H2,1-8H3/b15-9+/t22-,23-,24-,25+,26+,27+,28-,29-,30-,31+,34-,35+,36+,37-/m1/s1
- InChI Key： MQGABSJZVJOSCX-JFMWXBCMSA-N
- SMILES： C[C@@]12CC[C@H]([C@H](C)C/C=C/C(C)(C)OC)[C@@]1(C)CC[C@]13CO[C@@]4(C=C[C@@H]21)C([C@H](CC[C@@H]34)O[C@H]1[C@H](O)[C@H](O)[C@H](O)[C@@H](CO)O1)(C)C

Computed Properties

Exact Mass: 632.42900
Monoisotopic Mass: 632.42881887g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 45
Rotatable Bond Count: 8
Complexity: 1170
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 14
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 5.1
Topological Polar Surface Area: 118Å²

Experimental Properties

Color/Form: Powder
Density: 1.2±0.1 g/cm3
Boiling Point: 711.4±60.0 °C at 760 mmHg
Flash Point: 384.0±32.9 °C
PSA: 117.84000
LogP: 4.77290
Vapor Pressure: 0.0±5.2 mmHg at 25°C

Momordicoside G Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

Momordicoside G Pricemore >>

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